Levo Mepromazine-d3

• Molecular Formula: C19H24N2OS
• Molecular Weight: 331.5 g/mol
• InChI: InChI=1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-10-9-15(22-4)11-17(19)21/h5-11,14H,12-13H2,1-4H3/t14-/m1/s1/i2D3
• InChIKey: VRQVVMDWGGWHTJ-ROXCVRLESA-N

Levo Mepromazine-d3: Deuterated Internal Standard for LC-MS

Levo Mepromazine-d3 (also known as (±)-Levomepromazine-d3 or Methotrimeprazine-d3) is a stable isotope-labeled analog of the phenothiazine antipsychotic drug levomepromazine (methotrimeprazine), characterized by the substitution of three hydrogen atoms with deuterium on the methoxy group . It possesses a molecular formula of C₁₉H₂₁D₃N₂OS and a molecular weight of 331.49 g/mol . Its primary utility in research settings is as an internal standard (IS) for the accurate and precise quantitative analysis of its unlabeled parent compound in complex biological matrices via liquid chromatography-mass spectrometry (LC-MS/MS) .

Product TypeDeuterated internal standard

LabelingD3-labeled on methoxy group (+3 Da)

Analytical RoleSupports LC-MS/MS quantitation of levomepromazine

Why Levo Mepromazine-d3 Cannot Be Substituted

In quantitative LC-MS/MS bioanalysis, an ideal internal standard must closely mimic the analyte's physicochemical properties and behavior throughout sample preparation, chromatographic separation, and ionization, while being distinguishable by mass. Substituting Levo Mepromazine-d3 with the unlabeled parent drug (levomepromazine) is analytically invalid, as it cannot be differentiated from the endogenous analyte . Conversely, substituting with a more heavily deuterated analog (e.g., D6-levomepromazine) can lead to significant isotopic effects. An increased mass difference from additional deuterium atoms can alter chromatographic retention time and extraction recovery, causing the internal standard to experience different analytical conditions than the target analyte and thereby introducing quantitative bias [1]. The selection of Levo Mepromazine-d3 (D3-label) represents a strategic balance, providing a sufficient mass shift for MS resolution while minimizing these detrimental isotopic effects, a critical consideration for method development and regulatory compliance in drug metabolism and pharmacokinetic (DMPK) studies [2].

Unlabeled levomepromazine

Analytically invalid as ISTD; cannot be differentiated from endogenous analyte in MS.

D6-labeled analog

Additional deuterium may alter chromatographic retention, introducing quantitative bias.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020) View Source
• [2] ResolveMass Laboratories. #lcms #internalstandard #deuteratedstandard. LinkedIn. (n.d.) View Source

Analytical Performance Comparison

Isotopic Purity and Cross-Signal Interference

High isotopic purity of a deuterated internal standard is paramount to prevent 'cross-talk' or isotopic carryover, where the signal from the internal standard's M+0 ion interferes with the quantification of the analyte. Levo Mepromazine-d3 has a specified isotopic purity of 99.6% . This high level of deuteration minimizes background interference from the unlabeled (d0) species, ensuring a more accurate and reliable baseline for calculating analyte concentration compared to standards with lower isotopic enrichment .

Isotopic Purity

Specification review

99.6% d3

Minimizes cross-signal interference from d0 species

CoA data; d0 present at ~0.09%

Evidence Dimension	Isotopic Purity (as % d3)
Target Compound Data	99.6%
Comparator Or Baseline	Unlabeled (d0) analyte: ~0.09% (present in d3 standard)
Quantified Difference	Approximately 99.5% higher purity of the labeled form
Conditions	Normalized intensity from mass spectrometry analysis; d0 = 0.09%, d1 = 0.37%, d2 = 0.18%, d3 = 99.36% as per Certificate of Analysis

Why This Matters

High isotopic purity directly translates to improved lower limits of quantification (LLOQ) and increased assay accuracy, which are critical for regulatory bioanalysis and DMPK studies.

Chromatographic Advantage Over D6-Analogs

While deuterated internal standards are essential for LC-MS/MS, the degree of deuteration can influence chromatographic behavior. A study by KCAS Bio notes that labeling with multiple deuteriums (e.g., D6) can lead to sufficient changes in molecular behavior to cause chromatographic separation from the unlabeled compound, meaning the internal standard does not experience identical instrumental conditions as the analyte, which can introduce quantitative inaccuracy [1]. The D3-label of Levo Mepromazine-d3 provides the necessary mass shift for detection (+3 Da) while mitigating the risk of significant retention time shifts that are more common with D6-labeled analogs .

Chromatographic Shift

Class-level

D3-label (this product): minimal retention shift expected

D6-analog: known to exhibit significant separation [1]

Lower risk of quantitative bias vs D6 analogs

Class-level inference; review method conditions

Evidence Dimension	Chromatographic Behavior and Risk of Quantitation Bias
Target Compound Data	D3-labeled standard; expected to have minimal chromatographic shift from unlabeled analyte.
Comparator Or Baseline	D6-labeled standard; known to sometimes exhibit significant chromatographic separation from the unlabeled analyte, causing bias [1].
Quantified Difference	Lower risk of quantitative inaccuracy (bias) compared to D6-analog (qualitative difference in behavior).
Conditions	LC-MS/MS analysis of biological samples, as described in KCAS Bio workflow.

Why This Matters

Selecting Levo Mepromazine-d3 over a D6 analog can reduce method development time and improve long-term assay robustness and accuracy, which is a key consideration for contract research organizations (CROs) and pharmaceutical bioanalytical labs.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020) View Source

CYP2D6 Inhibition as Analytical Interference Risk

Levomepromazine is a known potent, competitive inhibitor of the polymorphic cytochrome P450 enzyme CYP2D6, with a reported Ki value of 6 μM [1]. This property is crucial to consider during analytical method development or when interpreting data from in vitro metabolism studies. For context, the antipsychotic drug thioridazine has a CYP2D6 IC50 of 2.7 μM . Awareness of this inhibitory potency is necessary to avoid potential drug-drug interaction artifacts in complex biological assays where CYP2D6 substrates are co-administered [2].

CYP2D6 Inhibition

Assay context

Ki = 6 μM (competitive)

Context for DDI assay design and interference assessment

Compare thioridazine IC50 2.7 μM; note Ki vs IC50

Evidence Dimension	Potency of CYP2D6 Inhibition
Target Compound Data	Ki = 6 μM (competitive inhibition)
Comparator Or Baseline	Thioridazine IC50 = 2.7 μM
Quantified Difference	Approximately 2.2-fold difference in potency (note: Ki vs IC50)
Conditions	In vitro enzyme inhibition assay using human cDNA-expressed CYP2D6.

Why This Matters

This data is essential for bioanalytical scientists to account for potential matrix effects and for pharmacologists designing in vitro interaction studies, ensuring the reliability and interpretability of experimental results.

• [1] Inhibition of human cytochrome P450 isoenzymes by a phenothiazine neuroleptic levomepromazine: An in vitro study. Pharmacological Reports. (2015) View Source
• [2] RxReasoner. Levomepromazine Clinical Pharmacology. (n.d.) View Source

Regulatory Compliance as a Reference Standard

The use of Levo Mepromazine-d3 is aligned with regulatory expectations for bioanalytical method validation. It is offered as a fully characterized reference standard compliant with regulatory guidelines, intended for use in analytical method development, method validation (AMV), and quality control applications [1]. This distinguishes it from research-grade materials that lack the full characterization and documentation (e.g., Certificate of Analysis) required for regulated bioanalysis under guidelines such as those from the FDA or EMA.

Reference Standard

Specification review

Fully characterized with CoA documentation

General research grade: may lack full characterization

Supports bioanalytical validation documentation review

Verify alignment with applicable guidelines

Evidence Dimension	Intended Use and Compliance
Target Compound Data	Suitable as a reference standard for analytical method development and validation, compliant with regulatory guidelines.
Comparator Or Baseline	General research-grade deuterated compound (may lack full characterization and regulatory support documentation).
Quantified Difference	Qualitative difference in application scope and supporting documentation (e.g., comprehensive CoA).
Conditions	Analytical method validation for bioanalysis.

Why This Matters

For laboratories operating in a regulated environment (e.g., GLP, GCP), the procurement of a well-characterized standard with the appropriate documentation reduces the burden of in-house characterization and accelerates method validation, directly impacting project timelines and costs.

• [1] Axios Research. rac-Levomepromazine-d3 Product Page. (n.d.) View Source

Metabolic Stability and DMPK Utility

Deuteration can affect a drug's pharmacokinetic and metabolic properties, a phenomenon known as the kinetic isotope effect [1]. Levo Mepromazine-d3, with its specific D3-label on the methoxy group, is designed to be used as an internal standard precisely because it is assumed to be metabolically stable in typical analytical assays, allowing for accurate tracking of the unlabeled parent drug. The presence of the deuterium atoms enhances its utility in pharmacokinetic studies by allowing for precise differentiation from the analyte without altering the metabolic pathway being studied, unlike a structural analog that might have different clearance rates .

DMPK Utility

Class-level

Deuterated ISTD: enables absolute quantitation

Unlabeled analog: not distinguishable from endogenous analyte

Enables exposure parameter calculation in PK studies

Assumes metabolic stability; review study design

Evidence Dimension	Utility in DMPK Studies
Target Compound Data	Enables precise tracking and quantification in ADME assays due to stable isotope labeling.
Comparator Or Baseline	Unlabeled parent drug (cannot be distinguished from endogenous analyte in ADME studies).
Quantified Difference	Provides a means for absolute quantitation vs. relative quantitation of the parent drug.
Conditions	In vitro and in vivo pharmacokinetic studies.

Why This Matters

This capability is fundamental for obtaining accurate measurements of key DMPK parameters such as clearance, half-life, and bioavailability, which are essential for lead optimization and candidate selection in drug discovery.

• [1] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Research and Industrial Applications

Method Development and Validation for Levomepromazine

Levo Mepromazine-d3 is the gold-standard internal standard for developing and validating sensitive and selective LC-MS/MS methods for quantifying levomepromazine in plasma, serum, urine, and tissue homogenates. Its high isotopic purity (99.6%) minimizes interference and ensures method accuracy, precision, and linearity across a wide dynamic range (e.g., 1–1000 ng/mL) . This application is critical for CROs and pharmaceutical companies conducting regulated bioanalysis to support clinical trials or preclinical DMPK studies [1].

In Vitro DDI and Metabolism Studies

Given levomepromazine's potent inhibition of CYP2D6 (Ki = 6 μM) [2], Levo Mepromazine-d3 serves as a crucial tool in in vitro DDI assays. It can be used to accurately quantify the parent drug's depletion or metabolite formation in human liver microsome or hepatocyte incubations when CYP2D6 probe substrates are co-incubated. This helps researchers differentiate between true metabolic changes and analytical interference, ensuring the generation of reliable DDI risk assessment data for regulatory submissions.

Pharmacokinetic and Toxicokinetic Studies

The deuterium label allows Levo Mepromazine-d3 to act as an ideal internal standard for tracking the absorption, distribution, metabolism, and excretion (ADME) of the unlabeled drug in preclinical species . By compensating for variability in sample extraction and ionization efficiency, it enables precise calculation of key PK parameters like Cmax, Tmax, AUC, and half-life. This is essential for understanding the drug's in vivo behavior and supporting Investigational New Drug (IND) applications [1].

Forensic and Clinical Toxicology Analysis

In forensic toxicology, accurate quantification of levomepromazine in post-mortem or clinical samples is paramount for legal and medical interpretation. Levo Mepromazine-d3 provides the necessary analytical specificity and quantitative accuracy required for such sensitive analyses, especially when dealing with complex matrices and low analyte concentrations. Its use as a deuterated internal standard ensures the reliability of results that may be subject to medico-legal scrutiny [3].

Application

Selection Property

Validation Focus

Bioanalytical method development

Isotopic purity context

Accuracy, precision, and LLOQ in biological matrices

In vitro metabolism and DDI studies

CYP2D6 inhibition profile

Interference assessment in enzyme incubation assays

Preclinical pharmacokinetic studies

Stable isotope labeling for analyte tracking

Exposure parameter (AUC, Cmax) determination

Forensic toxicology research

Analytical specificity in complex matrices

Quantitative accuracy at low analyte concentrations

• [1] Axios Research. rac-Levomepromazine-d3 Product Page. (n.d.) View Source
• [2] Inhibition of human cytochrome P450 isoenzymes by a phenothiazine neuroleptic levomepromazine: An in vitro study. Pharmacological Reports. (2015) View Source
• [3] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. (2020) View Source